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Compound of Interest

Compound Name: A-484954

Cat. No.: B1664232 Get Quote

For laboratory professionals engaged in drug development and research, the proper handling

and disposal of chemical compounds are paramount to ensuring a safe and compliant

operational environment. This document provides crucial safety information and detailed

disposal procedures for A-484954, a selective inhibitor of eukaryotic elongation factor-2 kinase

(eEF2K).

Chemical and Physical Properties
A comprehensive understanding of a compound's properties is the first step in safe handling.

The quantitative data for A-484954 is summarized below.

Property Value Source

Molecular Weight 289.29 g/mol

Formula C₁₃H₁₅N₅O₃

Purity ≥98% (HPLC)

Appearance Powder [1]

Solubility DMSO: 2.89 mg/mL (10 mM)

IC₅₀ 280 nM for eEF2K [2][3]

CAS Number 142557-61-7

Storage Store at +4°C
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Mechanism of Action: eEF2K Inhibition
A-484954 functions as a highly selective inhibitor of eukaryotic elongation factor-2 kinase

(eEF2K).[2][3] This inhibition prevents the phosphorylation of eukaryotic elongation factor 2

(eEF2), a key protein involved in the elongation phase of protein synthesis.
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A-484954 inhibits eEF2K, preventing eEF2 phosphorylation.

Experimental Protocols: Stock Solution Preparation
To ensure accurate experimental results, proper preparation of stock solutions is critical.

Materials:

A-484954 powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes
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Procedure:

Allow the A-484954 vial to equilibrate to room temperature before opening.

To prepare a 10 mM stock solution, add 345.8 µL of DMSO to 1 mg of A-484954 (Molecular

Weight: 289.29).

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solutions at -20°C for up to 3 months.[4]

Proper Disposal Procedures for A-484954
According to a Safety Data Sheet from Merck Millipore, A-484954 is not classified as a

hazardous substance under Regulation (EC) No. 1907/2006 (REACH).[5] However, it is

imperative to follow institutional and local regulations for chemical waste disposal. The

following workflow provides a general guideline for the proper disposal of A-484954.
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Start: A-484954 Waste
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Chemical Waste
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Logical workflow for the proper disposal of A-484954.
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Step-by-Step Disposal Guidance:

Consult Local Guidelines: Always begin by consulting your institution's Environmental Health

and Safety (EH&S) department for specific protocols regarding non-hazardous chemical

waste. Local and state regulations may have additional requirements.

Segregate Waste: Collect waste containing A-484954 in a designated, sealed container.

Ensure it is segregated from incompatible materials.

Labeling: Clearly label the waste container with the full chemical name: "A-484954 Waste".

Collection and Disposal: Arrange for the collection of the chemical waste through your

institution's established procedures, which may involve your EH&S department or a licensed

chemical waste contractor.

Personal Protective Equipment (PPE): When handling A-484954 waste, always wear

appropriate PPE, including safety glasses, gloves, and a lab coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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